4-[(4-aminophenyl)carbamoyl]benzoic acid

• IUPAC Name: 4-[(4-aminophenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C14H12N2O3/c15-11-5-7-12(8-6-11)16-13(17)9-1-3-10(4-2-9)14(18)19/h1-8H,15H2,(H,16,17)(H,18,19)
• InChI Key: CRSYKZZUXKPAFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)N)C(=O)O
• Molecular Formula: C14H12N2O3
• DSSTOX Substance ID: DTXSID10349139
• Molecular Weight: 256.26 g/mol
• CAS RN: 89846-77-5

Description

4-[(4-Aminophenyl)carbamoyl]benzoic acid, also known as 4-APB, is an organic compound consisting of a benzene ring with a carboxylic acid group and an amine group substituted at the para position. It is a colorless solid that is soluble in polar solvents such as water, methanol and ethanol. 4-APB is a derivative of benzoic acid and is used in a variety of scientific research applications, including as a tool in the study of signal transduction pathways.

Mechanism of Action

4-[(4-aminophenyl)carbamoyl]benzoic acid acts as an agonist of GPCR family of receptors, which are involved in the regulation of many physiological processes, including the regulation of neurotransmitter release. This compound binds to the receptor and activates it, which in turn leads to a cascade of biochemical reactions that result in the release of neurotransmitters and other signaling molecules.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, as well as to modulate the activity of a variety of ion channels. This compound has also been shown to have effects on cellular migration, calcium mobilization, and cell proliferation.

Advantages and Limitations for Lab Experiments

4-[(4-aminophenyl)carbamoyl]benzoic acid has several advantages for use in laboratory experiments. It is a relatively stable compound and is soluble in polar solvents, making it easy to work with in the laboratory. It is also non-toxic and relatively inexpensive, making it a cost-effective tool for research. However, this compound is not as potent as some other GPCR agonists, and it has a relatively short half-life, which can limit its utility in experiments.

Future Directions

There are several potential future directions for the research of 4-[(4-aminophenyl)carbamoyl]benzoic acid. These include further investigation of its effects on neuronal cell signaling, as well as its effects on other GPCRs. It may also be useful to investigate the potential therapeutic applications of this compound, such as its potential use as a drug for the treatment of neurological disorders. Additionally, further research could be done to explore the potential of this compound as a tool for modulating cell migration, calcium mobilization, and cell proliferation. Finally, further research could be done to investigate the potential of this compound as a tool for studying the effects of GPCRs on the release of neurotransmitters.

Synthesis Methods

4-[(4-aminophenyl)carbamoyl]benzoic acid can be synthesized by the reaction of 4-amino benzoic acid with ethyl chloroformate in the presence of an alkaline catalyst. This reaction produces this compound in a yield of 80-90%.

Scientific Research Applications

4-[(4-aminophenyl)carbamoyl]benzoic acid is used as a tool in the study of signal transduction pathways. It acts as an agonist of the G-protein coupled receptor (GPCR) family of receptors and has been used to study the effects of GPCRs on neuronal cells. This compound has also been used to study the effects of GPCRs on neurotransmitter release, as well as to study the effects of GPCRs on calcium mobilization and cell migration.